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Abstract
This document provides a comprehensive guide for the preparation and use of stock solutions

of Nigericin sodium salt, a widely used potassium ionophore and activator of the NLRP3

inflammasome. Detailed protocols for solubilization, storage, and application in cell culture are

presented to ensure experimental reproducibility and accuracy. Safety and handling guidelines

are also outlined.

Introduction
Nigericin sodium salt, an antibiotic derived from Streptomyces hygroscopicus, is a polyether

ionophore that facilitates the electroneutral exchange of K⁺ for H⁺ across biological

membranes. This disruption of ionic gradients makes it a powerful tool in cell biology research.

A primary application of Nigericin is the induction of the NLRP3 (NOD-, LRR- and pyrin domain-

containing protein 3) inflammasome, a multiprotein complex that plays a crucial role in the

innate immune response. Activation of the NLRP3 inflammasome by Nigericin-mediated

potassium efflux leads to the cleavage of pro-caspase-1 into its active form, which in turn

processes pro-interleukin-1β (pro-IL-1β) and pro-IL-18 into their mature, secreted forms. This

process is fundamental to studying inflammatory pathways and screening for potential

therapeutic modulators.
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Physicochemical and Solubility Data
Proper preparation of a Nigericin sodium salt stock solution begins with an understanding of

its physical and chemical properties. This data is crucial for accurate concentration calculations

and selecting the appropriate solvent.

Property Value Citations

Molecular Weight 746.94 g/mol [1][2]

CAS Number 28643-80-3 [1][2]

Appearance White to off-white powder [3]

Solubility in DMSO Up to 50 mg/mL [4][5][6]

Solubility in Ethanol
Up to 20 mg/mL; 100 mM

(74.69 mg/mL)
[3][4][5][6]

Solubility in Methanol Soluble [7]

Solubility in Water Practically insoluble [7][8]

Experimental Protocols
I. Preparation of a 10 mM Nigericin Sodium Salt Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

laboratory use.

Materials:

Nigericin sodium salt (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the Nigericin sodium salt vial to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out a desired amount of Nigericin sodium salt. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 7.47 mg of Nigericin sodium salt (Molecular

Weight: 746.94 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the weighed Nigericin
sodium salt. For 7.47 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming to 37°C and sonication can aid in solubilization if needed.[9]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.

II. Storage and Stability
Proper storage is critical to maintain the activity of the Nigericin sodium salt stock solution.

Condition Stability Citations

Lyophilized Powder

Stable for 24 months at 4°C or

3 years at 2-8°C when stored

desiccated.

[4][8]

Stock Solution in

DMSO/Ethanol

Up to 2 months at -20°C; up to

6 months at -80°C.
[3][4][10]

Note: It is recommended to avoid multiple freeze-thaw cycles to prevent loss of potency.[4][6]
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III. Application in Cell Culture: NLRP3 Inflammasome
Activation
A common application of Nigericin is the activation of the NLRP3 inflammasome in immune

cells, such as macrophages. This typically involves a two-step process: priming and activation.

Materials:

Cell culture of choice (e.g., bone marrow-derived macrophages - BMDMs)

Lipopolysaccharide (LPS)

Nigericin sodium salt stock solution (10 mM)

Complete cell culture medium

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Seed the cells at an appropriate density in a multi-well plate and allow them to

adhere overnight.

Priming (Signal 1): Prime the cells by treating them with LPS (e.g., 50 ng/mL to 1 µg/mL) for

3-4 hours.[5][7] This step upregulates the expression of NLRP3 and pro-IL-1β.

Activation (Signal 2): Dilute the Nigericin stock solution to the desired final working

concentration in cell culture medium. Common working concentrations range from 1 µM to

20 µM.[5][7][11]

Treatment: Remove the LPS-containing medium, wash the cells with PBS if necessary, and

add the medium containing Nigericin.

Incubation: Incubate the cells for the desired period, typically 30-60 minutes, to induce

NLRP3 inflammasome activation.[5][12]

Analysis: Collect the cell supernatant to measure the secretion of IL-1β and IL-18 by ELISA,

and analyze cell lysates for caspase-1 activation by Western blot.
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Safety and Handling Precautions
Nigericin sodium salt is toxic if swallowed, causes skin irritation, and can cause serious eye

irritation.[1][13] Appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, should be worn at all times.[13] All handling of the powder should be

performed in a chemical fume hood to avoid inhalation.[1] In case of contact with skin or eyes,

rinse immediately and thoroughly with water.[4] Consult the Safety Data Sheet (SDS) for

complete safety information.[1][4][13]

Visualizing the Workflow and Mechanism
To better illustrate the experimental process and the underlying biological pathway, the

following diagrams are provided.
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Experimental Workflow for Nigericin Stock Solution Preparation

Preparation

Solubilization

Storage

Equilibrate Nigericin
vial to room temp.

Weigh Nigericin
sodium salt

Prevent
condensation

Add appropriate
volume of DMSO

Vortex until
fully dissolved

Aliquot into single-use
tubes

Avoid freeze-thaw
cycles

Store at -20°C
or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Nigericin stock solution.
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Nigericin-Induced NLRP3 Inflammasome Activation Pathway
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Caption: Nigericin-induced NLRP3 inflammasome activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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